Cas no 62565-25-7 (3-bromo-2,5-Pyrrolidinedione)

3-bromo-2,5-Pyrrolidinedione structure
3-bromo-2,5-Pyrrolidinedione structure
Product Name:3-bromo-2,5-Pyrrolidinedione
CAS No:62565-25-7
MF:C4H4BrNO2
MW:177.984060287476
CID:440021
Update Time:2024-01-29

3-bromo-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2,5-Pyrrolidinedione
    • 2,5-Pyrrolidinedione, 3-bromo-
    • Inchi: 1S/C4H4BrNO2/c5-2-1-3(7)6-4(2)8/h2H,1H2,(H,6,7,8)
    • InChI Key: JNETYVLEGPSOFY-UHFFFAOYSA-N
    • SMILES: N1C(=O)CC(Br)C1=O

Computed Properties

  • Exact Mass: 176.94252
  • Monoisotopic Mass: 176.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Density: 1.932
  • Boiling Point: 334.6°C at 760 mmHg
  • Flash Point: 156.2°C
  • Refractive Index: 1.561
  • PSA: 46.17
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